4-(4-(Methoxycarbonyl)-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridin-1-yl)benzoic acid

• IUPAC Name: 4-(4-methoxycarbonyl-3-methyl-6-phenylpyrazolo[3,4-b]pyridin-1-yl)benzoic acid
• InChI: InChI=1S/C22H17N3O4/c1-13-19-17(22(28)29-2)12-18(14-6-4-3-5-7-14)23-20(19)25(24-13)16-10-8-15(9-11-16)21(26)27/h3-12H,1-2H3,(H,26,27)
• InChI Key: NWOLREUHAIPJIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=CC(=N2)C3=CC=CC=C3)C(=O)OC)C4=CC=C(C=C4)C(=O)O
• Molecular Formula: C22H17N3O4
• Molecular Weight: 387.4 g/mol

Description

4-(4-(Methoxycarbonyl)-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridin-1-yl)benzoic acid is a useful research compound. Its molecular formula is C22H17N3O4 and its molecular weight is 387.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(4-(Methoxycarbonyl)-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridin-1-yl)benzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-(Methoxycarbonyl)-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridin-1-yl)benzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Supramolecular Aggregation

• A study conducted by Low et al. (2007) on similar pyrazolopyridine compounds, including 4-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile, explored their crystallization and supramolecular aggregation. The study found that these compounds formed stoichiometric solvates and exhibited specific hydrogen bonding patterns, highlighting their potential in the study of molecular interactions and crystal engineering (Low et al., 2007).

X-Ray Powder Diffraction Analysis

• Wang et al. (2017) reported X-ray powder diffraction data for a similar compound, 1-(4-methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid ethyl ester. This compound is an intermediate in the synthesis of apixaban, an anticoagulant. The study provided detailed crystallographic data, useful for understanding the compound's structural properties (Wang et al., 2017).

Antibacterial Screening

• Maqbool et al. (2014) synthesized various 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acids and evaluated their antibacterial activities. Some of these compounds exhibited significant antibacterial properties, suggesting potential applications in the development of new antibacterial agents (Maqbool et al., 2014).

Crystal Structure Analysis

• The crystal structure of ethyl 6-(4-methoxyphenyl)-1-methyl-4-methylsulfanyl-3-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate was analyzed by Rao et al. (2020). This study provided insights into the molecular geometry and intermolecular interactions, which are crucial for understanding the physical and chemical properties of such compounds (Rao et al., 2020).

Anticancer Potential

• Stepanenko et al. (2011) synthesized organometallic complexes containing 3-(1H-benzimidazol-2-yl)-1H-pyrazolo[3,4-b]pyridines, which are potential cyclin-dependent kinase inhibitors. The study highlights the potential of these compounds in cancer treatment, as they showed cytotoxicity and cell cycle effects in human cancer cells (Stepanenko et al., 2011).

Antimicrobial Activities

• El-Borai et al. (2012) demonstrated the synthesis of pyrazolo[3,4-b]pyridine derivatives and their screening for antibacterial and antifungal activities. Some compounds showed significant activity against various bacterial and fungal strains, indicating their potential as antimicrobial agents (El-Borai et al., 2012).

Novel Syntheses and Applications

• A range of studies focused on novel syntheses and potential applications of pyrazolo[3,4-b]pyridine derivatives, exploring their chemical properties and potential uses in various fields, including materials science, pharmacology, and medicinal chemistry (Al-Issa, 2012), (Attaby et al., 2009), (Naoum et al., 2010).

Mechanism of Action

Mode of Action

It’s worth noting that compounds with similar structures have been involved in suzuki–miyaura cross-coupling reactions . This reaction involves the coupling of an organoboron compound with a halide or pseudo-halide using a palladium catalyst . The exact interaction of this compound with its targets and the resulting changes would require further investigation.

Biochemical Pathways

Compounds with similar structures have been used in suzuki–miyaura cross-coupling reactions, which are widely applied in carbon–carbon bond-forming reactions . The downstream effects of these reactions would depend on the specific targets and the nature of the biochemical pathways involved.